Cas no 886761-82-6 (2-(3-Chloro-2-fluorophenyl)ethanol)

• Product Name: 2-(3-Chloro-2-fluorophenyl)ethanol
• CAS No: 886761-82-6
• MF: C₈H₈ClFO
• MW: 174.599925041199
• MDL: MFCD06660361
• CID: 712899
• PubChem ID: 17750841
• Update Time: 2025-06-29

2-(3-Chloro-2-fluorophenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chloro-2-fluorophenyl)ethanol
• 3-CHLORO-2-FLUOROPHENETHYL ALCOHOL
• Benzeneethanol,3-chloro-2-fluoro-
• G89460
• 886761-82-6
• 3-CHLORO-2-FLUOROPHENETHYLALCOHOL
• 2-(3-chloro-2-fluorophenyl)ethan-1-ol
• MFCD06660361
• DTXSID80590712
• AKOS006282953
• JS-4532
• DB-354755
• CS-0268627
• EN300-1964970
• SCHEMBL23694192

• MDL： MFCD06660361
• Inchi： 1S/C8H8ClFO/c9-7-3-1-2-6(4-5-11)8(7)10/h1-3,11H,4-5H2
• InChI Key： XLUIJBBFMNVWAT-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1F)CCO

Computed Properties

• Exact Mass: 174.0247707g/mol
• Monoisotopic Mass: 174.0247707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Refractive Index: 1.5305

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-(3-Chloro-2-fluorophenyl)ethanol

2-(3-Chloro-2-fluorophenyl)ethanol: A Comprehensive Overview

The compound with CAS No 886761-82-6, commonly referred to as 2-(3-Chloro-2-fluorophenyl)ethanol, is a versatile organic molecule that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a chlorinated and fluorinated aromatic ring with a hydroxyl group attached to an ethyl chain. The presence of both chlorine and fluorine substituents on the phenyl ring imparts distinct electronic and steric properties, making it a valuable building block in organic synthesis.

Recent studies have highlighted the potential of 2-(3-Chloro-2-fluorophenyl)ethanol in the development of bioactive compounds. Researchers have explored its role as an intermediate in the synthesis of various pharmaceutical agents, including antiviral and anticancer drugs. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in viral replication. This finding underscores its significance in drug discovery pipelines.

In addition to its pharmacological applications, 2-(3-Chloro-2-fluorophenyl)ethanol has also found utility in the agrochemical industry. Its ability to serve as a precursor for herbicides and fungicides has been extensively investigated. A notable example is its use in the synthesis of novel pyridinone derivatives, which have shown promising results in controlling plant pathogens. These advancements highlight its role as a key intermediate in agrochemical development.

The synthesis of 2-(3-Chloro-2-fluorophenyl)ethanol typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the nucleophilic substitution of a suitable chlorinated aromatic compound with an alcohol group. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation.

From a structural perspective, 2-(3-Chloro-2-fluorophenyl)ethanol exhibits interesting physical properties that make it suitable for various applications. Its solubility profile, for instance, allows it to dissolve readily in polar solvents while remaining relatively insoluble in non-polar media. This property is advantageous in formulation development, particularly in the creation of drug delivery systems where controlled release is desired.

Moreover, the compound's stability under different environmental conditions has been thoroughly examined. Studies indicate that it remains stable under moderate temperatures and pH levels, making it ideal for long-term storage and transportation. However, exposure to strong oxidizing agents or extreme conditions may lead to degradation, necessitating careful handling during industrial processes.

The application of 2-(3-Chloro-2-fluorophenyl)ethanol extends beyond traditional chemical sectors. Emerging research has explored its potential in materials science, particularly in the development of advanced polymers and coatings. Its ability to act as a monomer or cross-linking agent has opened new avenues for creating high-performance materials with tailored properties such as improved adhesion or resistance to environmental factors.

In conclusion, CAS No 886761-82-6, or 2-(3-Chloro-2-fluorophenyl)ethanol, stands as a pivotal molecule with diverse applications across multiple industries. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable asset in modern chemical research and development.